Cas no 1805078-89-0 (2,6-Bis(trifluoromethyl)-4-fluoroanisole)

• Product Name: 2,6-Bis(trifluoromethyl)-4-fluoroanisole
• CAS No: 1805078-89-0
• MF: C₉H₅F₇O
• MW: 262.124227285385
• CID: 4960478
• Update Time: 2023-08-24

2,6-Bis(trifluoromethyl)-4-fluoroanisole Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-fluoroanisole

• Inchi： 1S/C9H5F7O/c1-17-7-5(8(11,12)13)2-4(10)3-6(7)9(14,15)16/h2-3H,1H3
• InChI Key： HBRXJTUACRPOKN-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C(=C(C(F)(F)F)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2